Cas no 1420899-51-9 (1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid)

1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid structure
1420899-51-9 structure
Product Name:1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid
CAS No:1420899-51-9
MF:C13H16BrNO4S
MW:362.239441871643
CID:2173726
Update Time:2023-08-05

1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid
    • Inchi: 1S/C13H16BrNO4S/c14-9-10-1-3-12(4-2-10)20(18,19)15-7-5-11(6-8-15)13(16)17/h1-4,11H,5-9H2,(H,16,17)
    • InChI Key: KVAWYTHSEIKJDM-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1)S(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Topological Polar Surface Area: 83.1
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